Cas no 61204-03-3 (trans-4-(4-Heptylcyclohexyl)benzonitrile)

Technical Introduction: trans-4-(4-Heptylcyclohexyl)benzonitrile is a liquid crystalline compound characterized by its stable cyclohexylbenzonitrile core and extended heptyl chain. This structure imparts high thermal stability, broad mesophase range, and excellent dielectric anisotropy, making it suitable for advanced liquid crystal displays (LCDs) and electro-optical applications. Its trans-configuration ensures low viscosity and fast response times, critical for high-performance devices. The compound exhibits good solubility in common LC mixtures, enabling precise tuning of optical and electro-optic properties. Its chemical robustness and compatibility with other mesogens enhance its utility in formulating high-resolution, low-power-consumption displays.
trans-4-(4-Heptylcyclohexyl)benzonitrile structure
61204-03-3 structure
Product Name:trans-4-(4-Heptylcyclohexyl)benzonitrile
CAS No:61204-03-3
MF:C20H29N
MW:283.450965642929
MDL:MFCD01941020
CID:57647
PubChem ID:109064
Update Time:2025-06-09

trans-4-(4-Heptylcyclohexyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(trans-4-Heptylcyclohexyl)benzonitrile
    • trans-4-(4-n-Heptylcyclohexyl)benzonitrile
    • TRANS-4-(4-HEPTYLCYCLOHEXYL)BENZONITRILE
    • 4-(trans-4-n-heptylcyclohexyl)-benzonitrile
    • 4-Trans-Heptylcyclohexylcyanobenzene
    • 4-Trans-N-HeptylcyclohexylBenzonitrile
    • PCH-7
    • trans-4-Heptyl(4-cyanophenyl)cyclohexane
    • trans-4-n-heptyl-(4'-cyanophenyl)-cyclohexane
    • Benzonitrile,4-(4-heptylcyclohexyl)-, trans-
    • 4-(trans-4-n-Heptylcyclohexyl)benzonitrile
    • 4-(trans-4'-n-Heptylcyclohexyl)-1-cyanobenzene
    • 7PCH
    • Licristal S 1115
    • PCH 7
    • S 1115
    • p-trans-4-Heptylcyclohexylbenzonitrile
    • trans-4-Heptyl-1-(4-cyanophenyl)cyclohexane
    • 4-(4-Heptylcyclohexyl)benzonitrile
    • Benzonitrile, 4-(trans-4-heptylcyclohexyl)-
    • p-(4-Heptylcyclohexyl)benzonitrile
    • trans-4-(4-Heptylcyclohexylbenzonitrile
    • NSGMZTNTQKRAFA-UHFFFAOYSA-
    • NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • SCHEMBL2461897
    • DTXSID601007025
    • F16590
    • 4-(4-Heptylcyclohexyl)benzonitrile #
    • FT-0757345
    • DS-6479
    • MFCD17015072
    • NS00053426
    • InChI=1/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • EINECS 262-658-7
    • 61204-03-3
    • C20H29N
    • 62788-07-2
    • SB66867
    • SCHEMBL261098
    • CS-0061492
    • DTXSID60886423
    • A923974
    • AKOS016014056
    • FT-0735811
    • AKOS015917953
    • DA-22529
    • NSGMZTNTQKRAFA-UAPYVXQJSA-N
    • trans-4-(4-Heptylcyclohexyl)benzonitrile
    • MDL: MFCD01941020
    • Inchi: 1S/C20H29N/c1-2-3-4-5-6-7-17-8-12-19(13-9-17)20-14-10-18(16-21)11-15-20/h10-11,14-15,17,19H,2-9,12-13H2,1H3
    • InChI Key: NSGMZTNTQKRAFA-UHFFFAOYSA-N
    • SMILES: N#CC1C=CC(=CC=1)C1CCC(CCCCCCC)CC1

Computed Properties

  • Exact Mass: 283.23000
  • Monoisotopic Mass: 283.23
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 7
  • Complexity: 310
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.8
  • XLogP3: 7.7

Experimental Properties

  • Density: 0.96
  • Melting Point: 33℃
  • Boiling Point: 409.2°C at 760 mmHg
  • Flash Point: 202.6°C
  • Refractive Index: 1.518
  • Water Partition Coefficient: Slightly soluble in water.
  • PSA: 23.79000
  • LogP: 6.19258
  • Solubility: Slightly soluble in water.

trans-4-(4-Heptylcyclohexyl)benzonitrile Security Information

  • Hazard Statement: H302
  • TSCA:Yes

trans-4-(4-Heptylcyclohexyl)benzonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

trans-4-(4-Heptylcyclohexyl)benzonitrile Pricemore >>

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